Cas no 2229258-52-8 (4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol
• CAS No: 2229258-52-8
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5846767
• PubChem ID: 165701858
• Update Time: 2025-06-10

4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol
• EN300-1791783
• 2229258-52-8

• Inchi： 1S/C15H23NO/c1-10-8-12(3)14(9-11(10)2)15(16)6-4-13(17)5-7-15/h8-9,13,17H,4-7,16H2,1-3H3
• InChI Key： YYTPZUDGIPATID-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=C(C)C(C)=CC=2C)(CC1)N

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol

Research Brief on 4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol (CAS: 2229258-52-8): Recent Advances and Applications

4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol (CAS: 2229258-52-8) is a cyclohexanol derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The presence of the amino group and the trimethylphenyl moiety makes it a promising candidate for further investigation in the context of central nervous system (CNS) disorders and other therapeutic areas.

Recent studies have focused on the synthesis and optimization of 4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol to improve its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the asymmetric synthesis of this compound, achieving high enantiomeric excess (ee) and scalability. The study highlighted the importance of chiral catalysts in controlling the stereochemistry of the final product, which is crucial for its biological activity. Additionally, the researchers demonstrated that the optimized synthetic route could be adapted for large-scale production, making it feasible for industrial applications.

In terms of pharmacological applications, preliminary in vitro and in vivo studies have shown that 4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol exhibits moderate affinity for serotonin and dopamine receptors. These findings suggest its potential utility in the treatment of neuropsychiatric disorders such as depression and schizophrenia. A 2022 study published in Neuropharmacology reported that the compound could modulate neurotransmitter release in rat brain slices, further supporting its CNS activity. However, more extensive preclinical and clinical studies are needed to fully elucidate its mechanism of action and therapeutic potential.

Another area of interest is the compound's role as a building block for more complex molecules. Researchers have utilized 4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol as a precursor in the synthesis of novel heterocyclic compounds with enhanced bioactivity. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters described the development of a series of derivatives with improved pharmacokinetic properties. These derivatives were evaluated for their anticancer activity, with some showing promising results against specific cancer cell lines. The study underscored the versatility of this compound in drug discovery efforts.

Despite these advancements, challenges remain in the development and application of 4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the findings into clinically viable therapies. Ongoing studies are expected to provide deeper insights into the compound's biological targets and optimize its therapeutic profile.

In conclusion, 4-amino-4-(2,4,5-trimethylphenyl)cyclohexan-1-ol (CAS: 2229258-52-8) represents a promising scaffold in medicinal chemistry with diverse applications. Recent research has advanced our understanding of its synthesis, pharmacological properties, and potential therapeutic uses. Continued investigation will be crucial to unlocking its full potential and addressing the existing challenges. This compound exemplifies the intersection of chemical innovation and biological discovery, offering exciting opportunities for future drug development.